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Cat. No.: B3422399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Dodecene is a linear alpha-olefin with the molecular formula C₁₂H₂₄ and the CAS number

112-41-4.[1][2][3][4][5] It consists of a twelve-carbon chain with a double bond at the primary or

alpha (α) position.[3] This positioning of the double bond enhances the compound's reactivity,

making it a valuable intermediate in the synthesis of a wide array of chemical products. This

guide provides a comprehensive overview of 1-dodecene, focusing on its physicochemical

properties, industrial production, key chemical reactions, and its role as a versatile building

block in organic synthesis, including its relevance to the pharmaceutical industry.

Core Identification
Identifier Value

CAS Number 112-41-4

Molecular Formula C₁₂H₂₄

IUPAC Name Dodec-1-ene

Synonyms α-Dodecene, n-Dodec-1-ene, Dodecene-1

Physicochemical Properties of 1-Dodecene
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1-Dodecene is a colorless, watery liquid with a mild, pleasant odor.[3] It is insoluble in water

but soluble in organic solvents such as ethanol, ether, and acetone.[2][3] A summary of its key

quantitative properties is presented in the table below.

Table of Physical and Chemical Properties
Property Value Source

Molecular Weight 168.32 g/mol [3]

Density 0.758 g/cm³ at 20°C [2]

Melting Point -35 °C [2]

Boiling Point 213-216 °C [2]

Flash Point 77 °C (closed cup) [6]

Autoignition Temperature 255 °C [2]

Vapor Pressure 0.2 mmHg at 20°C [2]

Vapor Density 5.8 (air = 1) [2]

Refractive Index 1.429 at 20°C [2]

Solubility in Water Insoluble [2][3]

LogP (Octanol/Water Partition

Coefficient)
6.1 [3]

Production and Synthesis
Commercially, 1-dodecene is primarily produced through the oligomerization of ethylene.[6]

Several industrial processes are employed for this purpose, with the Shell Higher Olefin

Process (SHOP) being one of the most prominent.

Shell Higher Olefin Process (SHOP) Workflow
The SHOP process involves three key stages:

Oligomerization: Ethylene is oligomerized to a mixture of linear alpha-olefins of varying chain

lengths using a nickel catalyst.
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Isomerization: The desired and undesired olefin fractions are separated. The undesired

fractions are then isomerized to internal olefins.

Metathesis: The internal olefins undergo metathesis to produce additional linear olefins of the

desired chain lengths.
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Key Applications of 1-Dodecene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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